Cas no 52541-72-7 (9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-)
52541-72-7 structure
Product Name:9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-
CAS No:52541-72-7
MF:C17H14O4
MW:282.290665149689
CID:1581856
PubChem ID:13945060
Update Time:2025-04-21
9,10-Anthracenedione, 1,4-dimethoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-
- 1,4-dimethoxy-2-methylanthracene-9,10-dione
- 1,4-dimethoxy-2-methylanthraquinone
- DTXSID60552999
- SCHEMBL8996244
- 52541-72-7
-
- Inchi： 1S/C17H14O4/c1-9-8-12(20-2)13-14(17(9)21-3)16(19)11-7-5-4-6-10(11)15(13)18/h4-8H,1-3H3
- InChI Key： FRGLGODYTDELQB-UHFFFAOYSA-N
- SMILES： O(C)C1C(C)=CC(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)OC
Computed Properties
- Exact Mass: 282.08922
- Monoisotopic Mass: 282.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
9,10-Anthracenedione, 1,4-dimethoxy-2-methyl- Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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